Cas no 2229271-27-4 (1-(2,5-difluoro-4-methylphenyl)ethane-1,2-diol)

• Product Name: 1-(2,5-difluoro-4-methylphenyl)ethane-1,2-diol
• CAS No: 2229271-27-4
• MF: C₉H₁₀F₂O₂
• MW: 188.171309947968
• CID: 6500069
• PubChem ID: 165981129
• Update Time: 2025-10-29

1-(2,5-difluoro-4-methylphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-difluoro-4-methylphenyl)ethane-1,2-diol
• EN300-1757528
• 2229271-27-4

• Inchi： 1S/C9H10F2O2/c1-5-2-8(11)6(3-7(5)10)9(13)4-12/h2-3,9,12-13H,4H2,1H3
• InChI Key： OQUYORQIDHPNLX-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1C(CO)O)F

Computed Properties

• Exact Mass: 188.06488588g/mol
• Monoisotopic Mass: 188.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(2,5-difluoro-4-methylphenyl)ethane-1,2-diol

Professional Introduction to Compound with CAS No. 2229271-27-4 and Product Name: 1-(2,5-difluoro-4-methylphenyl)ethane-1,2-diol

The compound with the CAS number 2229271-27-4 and the product name 1-(2,5-difluoro-4-methylphenyl)ethane-1,2-diol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both fluorine and methyl substituents in its aromatic ring system contributes to its distinct chemical behavior, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine atoms into their molecular structures. Fluorinated aromatic compounds are particularly valued for their ability to enhance metabolic stability, improve binding affinity to biological targets, and increase pharmacological efficacy. The 1-(2,5-difluoro-4-methylphenyl)ethane-1,2-diol molecule exemplifies these advantages, as the fluorine atoms at the 2 and 5 positions of the phenyl ring significantly influence its electronic properties and reactivity.

The ethane-1,2-diol moiety in the compound's name indicates the presence of two hydroxyl groups attached to an ethane backbone. This functional group configuration imparts unique solubility characteristics and potential for hydrogen bonding interactions with biological targets. Such properties are particularly relevant in the design of enzyme inhibitors and receptor modulators, where precise molecular interactions are crucial for therapeutic efficacy.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of antiviral and anticancer agents. The 2,5-difluoro substitution pattern in 1-(2,5-difluoro-4-methylphenyl)ethane-1,2-diol has been shown to enhance its ability to interact with biological macromolecules, thereby improving its pharmacological profile. For instance, research has demonstrated that fluorinated aromatic compounds can exhibit increased resistance to metabolic degradation, allowing for prolonged half-lives in vivo.

The 4-methylphenyl component of the molecule contributes to its lipophilicity, which is a critical factor in drug absorption and distribution. By balancing hydrophilic and lipophilic regions through strategic functionalization, compounds like 1-(2,5-difluoro-4-methylphenyl)ethane-1,2-diol can achieve optimal pharmacokinetic properties. This balance is essential for ensuring that a drug reaches its target site at an effective concentration while minimizing off-target effects.

Advances in computational chemistry have enabled researchers to predict the biological activity of novel compounds with increasing accuracy. Molecular modeling studies on 1-(2,5-difluoro-4-methylphenyl)ethane-1,2-diol have revealed potential interactions with various enzymes and receptors involved in disease pathways. These insights have guided the optimization of synthetic routes to enhance its therapeutic potential.

In addition to its pharmaceutical applications, this compound may find utility in materials science and industrial chemistry. The unique combination of fluorine and methyl groups makes it a versatile building block for synthesizing more complex molecules with tailored properties. Researchers are exploring its use in developing advanced polymers and coatings that exhibit enhanced durability and chemical resistance.

The synthesis of 1-(2,5-difluoro-4-methylphenyl)ethane-1,2-diol involves multi-step organic reactions that require precise control over reaction conditions. Recent innovations in catalytic methods have streamlined the synthetic process, making it more efficient and scalable. These advancements are crucial for translating laboratory discoveries into commercially viable products.

Evaluation of this compound's safety profile is an ongoing process. Preclinical studies have focused on assessing its toxicity and potential side effects under various conditions. The results from these studies will provide valuable data for determining appropriate dosages and administration routes if it moves forward into clinical trials.

The integration of cutting-edge technologies such as high-throughput screening (HTS) has accelerated the discovery pipeline for new drug candidates like 1-(2,5-difluoro-4-methylphenyl)ethane-1,2-diol. HTS allows researchers to rapidly test thousands of compounds against biological targets, identifying those with promising activity profiles for further development.

The role of fluorine chemistry in modern drug design cannot be overstated. Its ability to modulate molecular properties makes it an indispensable tool for medicinal chemists seeking to develop next-generation therapeutics. As research continues to uncover new applications for fluorinated compounds like 1-(2,5-difluoro-4-methylphenyl)ethane-1,2-diol, their impact on human health is expected to grow significantly.